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Compound of Interest

Compound Name: 5-Bromovaleronitrile

Cat. No.: B1265816 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety information for 5-
Bromovaleronitrile (CAS No. 5414-21-1), compiled from various Safety Data Sheets (SDS). It

is intended to equip laboratory and research professionals with the necessary knowledge to

handle this chemical safely.

Chemical Identification
5-Bromovaleronitrile is a chemical intermediate used in various synthetic processes.[1][2]

Identifier Value

Chemical Name 5-Bromovaleronitrile

Synonyms
5-Bromopentanenitrile, delta-

Bromovaleronitrile[3]

CAS Number 5414-21-1[3]

Molecular Formula C5H8BrN[3][4]

Molecular Weight 162.03 g/mol [5][6][7]

Chemical Structure Br(CH₂)₄CN[5]
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Hazard Identification and Classification
5-Bromovaleronitrile is classified as a hazardous substance. The following tables summarize

its GHS classification and associated hazard and precautionary statements.

GHS Hazard Classification:

Hazard Class Category

Acute Toxicity, Oral Category 4[8]

Acute Toxicity, Dermal Category 4[8]

Acute Toxicity, Inhalation Category 4[8]

Skin Corrosion/Irritation Category 2[8][9]

Serious Eye Damage/Eye Irritation Category 2[1][5][8]

Specific target organ toxicity — Single exposure

(Respiratory system)
Category 3[1][5]

Signal Word: Warning[1][4]

Hazard Statements (H-Statements):

Code Statement

H302 Harmful if swallowed[10]

H312 Harmful in contact with skin[7]

H315 Causes skin irritation[1][5][7]

H317 May cause an allergic skin reaction[4]

H319 Causes serious eye irritation[1][4][5][7]

H332 Harmful if inhaled[10]

H335 May cause respiratory irritation[1][5]
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Precautionary Statements (P-Statements):

Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray[1][11]

P264 Wash skin thoroughly after handling[1][11]

P270
Do not eat, drink or smoke when using this

product[11]

P271
Use only outdoors or in a well-ventilated area[1]

[11]

P280
Wear protective gloves/protective clothing/eye

protection/face protection[1][4][11]

P301 + P312
IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell

P302 + P352
IF ON SKIN: Wash with plenty of soap and

water[1]

P304 + P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing[11]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing[1][11]

P337 + P313
If eye irritation persists: Get medical

advice/attention[12]

P403 + P233
Store in a well-ventilated place. Keep container

tightly closed[11][12]

P405 Store locked up[11]

P501
Dispose of contents/container to an approved

waste disposal plant[12]
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Physical and Chemical Properties
The table below outlines the key physical and chemical properties of 5-Bromovaleronitrile.

Property Value

Appearance Clear colorless to pale yellow liquid[13]

Form Liquid[1][14]

Boiling Point 110 - 111 °C / 230 - 231.8 °F at 12 mmHg[9][11]

Flash Point > 110 °C / > 230 °F (closed cup)[1][5][11]

Density 1.388 g/mL at 25 °C[1][2][14]

Refractive Index n20/D 1.478[1][14]

Water Solubility Slightly soluble (4.1 g/L at 25°C)[2][10]

Vapor Density 5.6[9]

Toxicological Information
5-Bromovaleronitrile is harmful if swallowed, inhaled, or in contact with skin.[4] It causes skin

and serious eye irritation and may cause respiratory irritation and an allergic skin reaction.[1][4]

[5]

Acute Toxicity: Harmful by oral, dermal, and inhalation routes.[4][7][10]

Skin Corrosion/Irritation: Causes skin irritation.[1][5][7]

Serious Eye Damage/Irritation: Causes serious eye irritation.[1][4][5][7]

Respiratory or Skin Sensitization: May cause an allergic skin reaction.[4]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation. The

respiratory system is a target organ.[1][5]

Germ Cell Mutagenicity, Carcinogenicity, Reproductive Toxicity: No data available from the

reviewed sources.[11]
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Experimental Protocols
The Safety Data Sheets reviewed for this guide do not contain detailed experimental

methodologies for the determination of toxicological and physical properties. This data is

typically generated using standardized testing protocols, such as those established by the

OECD (Organisation for Economic Co-operation and Development) or other relevant regulatory

bodies.

The logical workflow for assessing chemical safety, from data acquisition to risk management,

is illustrated below.

Chemical Safety Assessment Workflow

Data Collection
(Physicochemical, Toxicological)

Hazard Identification
(GHS Classification)

Analyze Data

Exposure Assessment
(Routes, Duration, Frequency)

Identify Hazards

Risk Characterization
(Likelihood and Severity of Harm)

Evaluate Exposure

Risk Management
(Control Measures, PPE)

Determine Risk

Click to download full resolution via product page
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Caption: A generalized workflow for chemical safety assessment.

Emergency Procedures
In case of exposure or emergency, follow the first-aid and fire-fighting measures outlined below.

First-Aid Measures:

Exposure Route First-Aid Procedure

Inhalation

Remove person to fresh air and keep

comfortable for breathing. If not breathing, give

artificial respiration. Get medical attention.[9][11]

Skin Contact

Take off immediately all contaminated clothing.

Wash off immediately with soap and plenty of

water for at least 15 minutes. Get medical

attention.[4][9][11]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes. Get

medical attention.[11]

Ingestion

Clean mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Get medical attention.[9]

[11]

Fire-Fighting Measures:
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Aspect Recommendation

Suitable Extinguishing Media
Water spray, carbon dioxide (CO₂), dry

chemical, or chemical foam.[4][11]

Unsuitable Extinguishing Media No information available.[4][9]

Hazardous Combustion Products

Nitrogen oxides (NOx), carbon monoxide (CO),

carbon dioxide (CO₂), and hydrogen

halides/hydrogen bromide gas.[4][11]

Protective Equipment
Wear self-contained breathing apparatus

(SCBA) and full protective gear.[4][11]

Handling, Storage, and Personal Protection
Proper handling, storage, and the use of personal protective equipment are crucial to minimize

exposure and ensure safety.

Handling and Storage:

Aspect Recommendation

Safe Handling

Avoid contact with skin, eyes, and clothing. Do

not breathe mist, vapors, or spray. Use only in a

well-ventilated area. Wash hands thoroughly

after handling.[4][11]

Storage Conditions
Keep container tightly closed in a dry, cool, and

well-ventilated place. Store locked up.[4][11][12]

Exposure Controls and Personal Protection:
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Control Recommendation

Engineering Controls

Ensure adequate ventilation, especially in

confined areas. Eyewash stations and safety

showers should be close to the workstation.[4]

[9]

Eye/Face Protection
Goggles (European standard - EN 166) or

safety glasses.[4]

Hand Protection
Wear appropriate protective gloves. Inspect

gloves before use.[4]

Skin and Body Protection Wear appropriate protective clothing.[4]

Respiratory Protection

For small-scale/laboratory use, a half mask with

an organic vapor filter (Type A Brown,

conforming to EN140 or EN405) is

recommended.[4]

The following diagram illustrates the hierarchical approach to controlling chemical hazards.
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Hierarchy of Hazard Controls

Elimination
(Physically remove the hazard)

Substitution
(Replace with a less hazardous substance) Most Effective

Engineering Controls
(Isolate people from the hazard, e.g., fume hood)

Administrative Controls
(Change the way people work, e.g., SOPs)

Personal Protective Equipment (PPE)
(Protect the worker with equipment)

Least Effective

Click to download full resolution via product page

Caption: The hierarchy of controls for managing chemical hazards.

Accidental Release Measures
In the event of a spill or accidental release, follow these procedures:

Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

recommended in Section 7. Evacuate personnel to safe areas.[11]
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Environmental Precautions: Do not let the product enter drains.[11]

Methods for Cleaning Up: Soak up with inert absorbent material (e.g., sand, silica gel,

universal binder). Keep in suitable, closed containers for disposal.[4][11]

Stability and Reactivity
Reactivity: No data available.[11]

Chemical Stability: Stable under normal conditions.[15]

Hazardous Decomposition Products: Under fire conditions, may produce nitrogen oxides

(NOx), carbon monoxide (CO), carbon dioxide (CO₂), and hydrogen halides.[4]

Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Offer surplus and non-recyclable solutions to a licensed disposal

company. Do not mix with other waste.[11]

This technical guide is based on information from publicly available Safety Data Sheets and is

intended for informational purposes only. It is not a substitute for a thorough review of the

specific SDS for the product you are using and for proper training in chemical handling. Always

consult the most current SDS from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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